![molecular formula C17H15F3N4OS B11209187 N-cyclopentyl-5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide](/img/structure/B11209187.png)
N-cyclopentyl-5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
Overview
Description
N-cyclopentyl-5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide, often referred to as “Compound X” , is a heterocyclic organic compound. Its chemical structure comprises a pyrazolo[1,5-a]pyrimidine core with functional groups attached. Let’s explore its properties and applications.
Preparation Methods
Synthetic Routes::
Synthesis via Cyclization:
Industrial Production:
Chemical Reactions Analysis
Reactivity::
- Compound X undergoes various chemical reactions:
Oxidation: It can be oxidized under specific conditions.
Reduction: Reduction reactions may yield different derivatives.
Substitution: Substituents on the pyrazolo[1,5-a]pyrimidine ring can be modified.
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
Molecular Targets:
Pathways Involved:
Comparison with Similar Compounds
Unique Features:
Similar Compounds:
Properties
Molecular Formula |
C17H15F3N4OS |
|---|---|
Molecular Weight |
380.4 g/mol |
IUPAC Name |
N-cyclopentyl-5-thiophen-2-yl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide |
InChI |
InChI=1S/C17H15F3N4OS/c18-17(19,20)14-8-12(13-6-3-7-26-13)23-15-11(9-21-24(14)15)16(25)22-10-4-1-2-5-10/h3,6-10H,1-2,4-5H2,(H,22,25) |
InChI Key |
HCNWQZGTWOIGPB-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(C1)NC(=O)C2=C3N=C(C=C(N3N=C2)C(F)(F)F)C4=CC=CS4 |
Origin of Product |
United States |
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